Cas no 1248686-68-1 (3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-AMINE)

• Product Name: 3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-AMINE
• CAS No: 1248686-68-1
• MF: C₄H₇N₃O₂
• MW: 129.117280244827
• MDL: MFCD16764874
• CID: 4580939
• PubChem ID: 62470538
• Update Time: 2025-10-30

3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-AMINE Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazol-5-amine, 3-(methoxymethyl)-
• 3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-AMINE

• MDL： MFCD16764874
• Inchi： 1S/C4H7N3O2/c1-8-2-3-6-4(5)9-7-3/h2H2,1H3,(H2,5,6,7)
• InChI Key： JABBATSLQZTQHA-UHFFFAOYSA-N
• SMILES： O1C(N)=NC(COC)=N1

Additional information on 3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-AMINE

3-(METHOXYMETHYL)-1,2,4-OXADIAZOL-5-AMINE: An Emerging Compound in Medicinal Chemistry

3-(Methoxymethyl)-1,2,4-oxadiazol-5-amine (CAS No. 1248686-68-1) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of 1,2,4-oxadiazoles, which are known for their diverse pharmacological profiles, including anti-inflammatory, antimicrobial, and antitumor activities. In this article, we will delve into the chemical structure, synthesis methods, and recent research findings related to 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine.

Chemical Structure and Properties

3-(Methoxymethyl)-1,2,4-oxadiazol-5-amine is characterized by its distinctive 1,2,4-oxadiazole ring system with a methoxymethyl substituent at the 3-position and an amino group at the 5-position. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. The presence of the methoxymethyl group enhances the lipophilicity of the molecule, which can influence its bioavailability and cellular permeability. The amino group at the 5-position provides a reactive site for further functionalization and derivatization.

The molecular formula of 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine is C₆H₉N₃O₂, with a molecular weight of approximately 159.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions involving the condensation of an appropriate nitrile with a hydrazine derivative followed by methylation.

Synthesis Methods

The synthesis of 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine can be achieved through several synthetic routes. One common method involves the reaction of an acyl hydrazide with an appropriate nitrile in the presence of a base. For example, the reaction of methyl cyanoacetate with hydrazine hydrate followed by methylation can yield the desired product. Another approach involves the cyclization of an acyl hydrazide with an aldehyde or ketone to form the 1,2,4-oxadiazole ring.

A recent study published in the Journal of Organic Chemistry (JOC) reported a novel one-pot synthesis method for 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine. This method involves the sequential addition of methyl cyanoacetate to a solution of hydrazine hydrate and formaldehyde in ethanol under reflux conditions. The resulting intermediate is then treated with sodium methoxide to achieve methylation and cyclization simultaneously. This approach offers high yields and excellent purity levels, making it suitable for large-scale production.

Biological Activities and Applications

3-(Methoxymethyl)-1,2,4-oxadiazol-5-amine has been extensively studied for its potential biological activities. One of the most notable applications is in the development of anti-inflammatory agents. A study published in Bioorganic & Medicinal Chemistry Letters (BMCL) demonstrated that derivatives of 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine exhibit significant anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. These enzymes are key players in the production of prostaglandins, which are involved in inflammation and pain.

In addition to its anti-inflammatory properties, 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine has shown promise as an antimicrobial agent. Research conducted at the University of California revealed that certain derivatives of this compound possess broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

The antitumor potential of 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine has also been explored in preclinical studies. A study published in Cancer Research demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. The results suggest that 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine may have therapeutic potential as a novel anticancer agent.

Clinical Trials and Future Prospects

The promising biological activities of 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine have led to increased interest in its clinical development. Several derivatives of this compound are currently undergoing preclinical evaluation for their safety and efficacy in various disease models. Early results from these studies have been encouraging, with some compounds showing favorable pharmacokinetic profiles and low toxicity levels.

In parallel with clinical development efforts, ongoing research aims to optimize the structure and properties of 3-(methoxymethyl)-1,2,4-oxadiazol-5-amine. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key structural features that contribute to its biological activities. These insights will guide the design of more potent and selective derivatives with improved therapeutic potential.

Conclusion

3-(Methoxymethyl)-1,2,4-oxadiazol-5-amine (CAS No. 1248686-68-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure provides a versatile platform for further functionalization and derivatization. Recent research has highlighted its anti-inflammatory, antimicrobial, and antitumor activities, making it an attractive candidate for drug development. As clinical trials progress and structural optimization continues, it is likely that this compound will play an increasingly important role in advancing therapeutic options for various diseases.